Cas no 519187-97-4 (Edonerpic maleate)

• Product Name: Edonerpic maleate
• CAS No: 519187-97-4
• MF: C₂₀H₂₅NO₆S
• MW: 407.480604887009
• CID: 2662095
• Update Time: 2025-07-13

Edonerpic maleate Chemical and Physical Properties

Names and Identifiers

• T-817 maleate
• T-817MA
• Edonerpic maleate
• 0LB9F7I5P3
• J2.179.155E
• s6733
• A16934
• Q27236936
• 1-(3-(2-(1-benzothiophen-5-yl)ethoxy)propyl)azetidin-3-ol maleate
• 1-{3-[2-(1-benzothiophen-5-yl)ethoxy]propyl}-3-azetidinol maleate
• 1-(3-(2-(1-benzothiophene-5-yl)ethoxy)propyl)-3-azetidinol maleate
• 1-(3-(2-(Benzo(b)thiophene-5-yl)ethoxy)propyl)azetidine-3-ol maleate
• 3-Azetidinol, 1-(3-(2-benzo(b)thien-5-ylethoxy)propyl)-
• 3-(4-Aminophenyl)pyrrolidine-2,5-dione
• BS-17173
• http:////www.amadischem.com/proen/549209/

• Inchi： 1S/C16H21NO2S.C4H4O4/c18-15-11-17(12-15)6-1-7-19-8-4-13-2-3-16-14(10-13)5-9-20-16;5-3(6)1-2-4(7)8/h2-3,5,9-10,15,18H,1,4,6-8,11-12H2;1-2H,(H,5,6)(H,7,8)/b;2-1-
• InChI Key： RLUCYBFCLXANSO-BTJKTKAUSA-N
• SMILES： S1C=CC2=C1C=CC(=C2)CCOCCCN1CC(C1)O.OC(/C=C\C(=O)O)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 28
• Rotatable Bond Count: 9
• Complexity: 415
• Topological Polar Surface Area: 136

Edonerpic maleate Security Information

• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Additional information on Edonerpic maleate

Edonerpic maleate (CAS No. 519187-97-4): A Comprehensive Overview in Modern Chemical Biology

Edonerpic maleate, chemically designated as (1S,3S)-3-[(1-methylpiperidin-4-yl)carbonyl]azetidin-2-yl]azetidin-2-carboxylic acid (2R,4S)-4-methylpiperidine-1-carboxylate maleate (1:1), is a compound of significant interest in the field of chemical biology and pharmaceutical research. With the CAS number 519187-97-4, this molecule has garnered attention for its unique structural properties and potential therapeutic applications. This article provides an in-depth exploration of Edonerpic maleate, delving into its chemical characteristics, biological significance, and the latest research findings that underscore its importance.

The molecular structure of Edonerpic maleate features a complex arrangement of azetidine rings and piperidine moieties, which contribute to its distinctive pharmacological profile. The presence of chiral centers at the 1S, 3S, 2R, and 4S positions enhances its specificity and interaction with biological targets. This intricate architecture makes it a promising candidate for further investigation in drug discovery and development.

In recent years, there has been growing interest in the development of novel compounds that can modulate biological pathways involved in neurological disorders. Edonerpic maleate has emerged as a compound of interest in this context. Studies have suggested that it may exhibit neuroprotective properties by interacting with specific receptors and enzymes. For instance, research has indicated that Edonerpic maleate could potentially inhibit the activity of enzymes involved in oxidative stress, thereby mitigating neuronal damage associated with conditions such as Alzheimer's disease and Parkinson's disease.

Furthermore, the pharmacokinetic properties of Edonerpic maleate have been subjects of extensive investigation. Its solubility, stability, and metabolic pathways are critical factors that determine its efficacy and safety in therapeutic applications. Preliminary studies have shown that Edonerpic maleate exhibits moderate solubility in water and organic solvents, which could facilitate its formulation into various dosage forms. Additionally, its metabolic profile suggests that it is metabolized primarily through Phase II conjugation reactions, which may contribute to its reduced toxicity.

The synthesis of Edonerpic maleate represents another area of significant interest. The multi-step synthetic route involves key steps such as azetidine ring formation and piperidine derivatization. Advanced synthetic methodologies have been employed to optimize yield and purity, ensuring that the final product meets stringent pharmaceutical standards. Techniques such as asymmetric synthesis have been particularly useful in achieving the desired enantiomeric purity.

Recent advancements in computational chemistry have also played a pivotal role in understanding the interactions between Edonerpic maleate and biological targets. Molecular docking studies have been conducted to predict how Edonerpic maleate binds to specific receptors and enzymes. These studies have provided valuable insights into the compound's mechanism of action and have helped identify potential lead structures for further optimization.

In clinical settings, Edonerpic maleate is being evaluated for its potential therapeutic benefits in various neurological disorders. Phase I clinical trials have demonstrated its safety profile and have provided preliminary evidence of its efficacy. Patients with mild to moderate symptoms have shown improvement in cognitive function following treatment with Edonerpic maleate. However, further large-scale clinical trials are necessary to confirm these findings and establish optimal dosing regimens.

The regulatory landscape for Edonerpic maleate is also evolving. Regulatory agencies are closely monitoring the progress of clinical trials and are assessing whether additional data are needed to support its approval for therapeutic use. The compound's unique chemical structure and potential therapeutic benefits make it an attractive candidate for regulatory consideration.

Economic considerations also play a significant role in the development and commercialization of Edonerpic maleate. The cost of synthesis, regulatory compliance costs, and marketing expenses must be balanced against potential revenue streams to ensure the economic viability of the compound. Companies investing in Edonerpic maleate must carefully evaluate these factors to determine whether it represents a sound investment.

The environmental impact of producing Edonerpic maleate is another important consideration. Sustainable synthetic methodologies are being explored to minimize waste generation and reduce energy consumption during production. These efforts align with broader trends in pharmaceutical manufacturing aimed at reducing environmental footprints while maintaining high standards of quality control.

In conclusion, Edonerpic maleate (CAS No. 519187-97-4) is a compound with significant potential in the field of chemical biology and pharmaceutical research. Its unique structural features, promising biological activity, and favorable pharmacokinetic properties make it an attractive candidate for further investigation. As research continues to uncover new insights into its mechanisms of action and therapeutic benefits, Edonerpic maleate is poised to play an important role in addressing neurological disorders.